Cas no 923248-99-1 (1-[5-(3-methylpiperidin-1-yl)-2-nitrophenyl]ethan-1-one)

• Product Name: 1-[5-(3-methylpiperidin-1-yl)-2-nitrophenyl]ethan-1-one
• CAS No: 923248-99-1
• MDL: MFCD08064702
• CID: 4665176
• Update Time: 2025-09-27

1-[5-(3-methylpiperidin-1-yl)-2-nitrophenyl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[5-(3-METHYLPIPERIDINO)-2-NITROPHENYL]-1-ETHANONE
• 1-[5-(3-methylpiperidin-1-yl)-2-nitrophenyl]ethan-1-one

• MDL： MFCD08064702

Additional information on 1-[5-(3-methylpiperidin-1-yl)-2-nitrophenyl]ethan-1-one

Chemical Profile of 1-[5-(3-methylpiperidin-1-yl)-2-nitrophenyl]ethan-1-one (CAS No. 923248-99-1)

1-[5-(3-methylpiperidin-1-yl)-2-nitrophenyl]ethan-1-one, identified by its Chemical Abstracts Service (CAS) number 923248-99-1, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit intriguing biological activities, making it a subject of intense interest among researchers aiming to develop novel therapeutic agents. The structural framework of this molecule integrates a nitrophenyl moiety with a 3-methylpiperidine side chain, which together contribute to its unique pharmacological properties.

The nitrophenyl group is a well-documented pharmacophore in medicinal chemistry, known for its ability to interact with various biological targets. Specifically, the nitro group can participate in redox reactions, influencing enzyme activity and receptor binding. In contrast, the 3-methylpiperidine moiety is frequently employed in drug design due to its role in enhancing metabolic stability and improving oral bioavailability. The combination of these structural elements in 1-[5-(3-methylpiperidin-1-yl)-2-nitrophenyl]ethan-1-one suggests potential applications in modulating neurological and cardiovascular pathways.

Recent advancements in computational chemistry have enabled more precise predictions of the biological behavior of such compounds. Molecular docking studies have been conducted to explore the binding interactions of 1-[5-(3-methylpiperidin-1-yl)-2-nitrophenyl]ethan-1-one with various protein targets, including enzymes and receptors implicated in diseases such as neurodegeneration and hypertension. These studies have highlighted the compound's potential as a scaffold for further derivatization, leading to the development of more potent and selective analogs.

In vitro experiments have begun to unravel the pharmacological profile of this compound. Initial findings indicate that it exhibits moderate affinity for certain neurotransmitter receptors, suggesting a possible role as an adjunct therapy for conditions like cognitive disorders or chronic pain syndromes. Additionally, preliminary toxicology assessments have shown that 1-[5-(3-methylpiperidin-1-yl)-2-nitrophenyl]ethan-1-one demonstrates acceptable safety margins at therapeutic doses, though further studies are warranted to fully characterize its toxicological profile.

The synthesis of this compound represents an elegant example of modern organic chemistry techniques. The introduction of the nitrophenyl group via nitration followed by functionalization with the 3-methylpiperidine side chain showcases the synthetic ingenuity required to construct such complex molecules. Advances in catalytic methods have also enabled more efficient and sustainable routes to this target, aligning with global efforts to minimize environmental impact in pharmaceutical manufacturing.

As research progresses, the potential applications of 1-[5-(3-methylpiperidin-1-yl)-2-nitrophenyl]ethan-1-one are likely to expand beyond initial hypotheses. Collaborative efforts between experimentalists and computational modelers are essential to accelerate the discovery process. By integrating high-throughput screening with machine learning algorithms, researchers can rapidly identify promising derivatives for further optimization.

The development of novel pharmaceuticals is inherently interdisciplinary, requiring expertise from chemistry, biology, and pharmacology. The case of 1-[5-(3-methylpiperidin-1-yl)-2-nitrophenyl]ethan-1-one underscores this collaborative nature, as insights from each discipline contribute to a holistic understanding of its properties and potential uses. Future research should continue to build upon these foundations, leveraging emerging technologies to enhance both efficiency and efficacy in drug discovery.

In conclusion, 1-[5-(3-methylpiperidin-1-yl)-2-nitrophenyl]ethan-1-one (CAS No. 923248-99-1) represents a compelling example of how structural innovation can lead to novel therapeutic opportunities. Its unique combination of pharmacophores positions it as a valuable scaffold for further development, with potential applications spanning multiple disease areas. As research advances, this compound will undoubtedly continue to play a pivotal role in shaping the future of medicinal chemistry.